Cas no 216506-18-2 (1H-Pyrazole-3-carboxylic acid, 5-(4-fluorophenyl)-4-(4-pyridinyl)-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-(4-fluorophenyl)-4-(4-pyridinyl)-
• CAS No: 216506-18-2
• MF: C₁₅H₁₀FN₃O₂
• MW: 283.257206439972
• CID: 1408861
• Update Time: 2024-08-16

1H-Pyrazole-3-carboxylic acid, 5-(4-fluorophenyl)-4-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-(4-fluorophenyl)-4-(4-pyridinyl)-

• Inchi： 1S/C15H10FN3O2/c16-11-3-1-10(2-4-11)13-12(9-5-7-17-8-6-9)14(15(20)21)19-18-13/h1-8H,(H,18,19)(H,20,21)
• InChI Key： ALIJOTOGBVOXPI-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(F)C=C2)=C(C2C=CN=CC=2)C(C(O)=O)=N1

Computed Properties

• Exact Mass: 283.0758

Experimental Properties

• Density: 1.405±0.06 g/cm3(Predicted)
• Boiling Point: 481.2±45.0 °C(Predicted)
• PSA: 78.87
• pka: 3.03±0.36(Predicted)